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Compound of Interest

Compound Name: 4-Decyn-3-one

Cat. No.: B8691249 Get Quote

Essential Safety and Handling Guide for 4-
Decyn-3-one
Disclaimer: Specific safety and toxicological data for 4-Decyn-3-one are not readily available in

published literature. The following guidance is based on the general principles of laboratory

safety and the known hazards of structurally similar compounds, such as unsaturated ketones.

It is imperative to handle this compound with caution and to perform a thorough risk

assessment before use.

This guide provides essential, immediate safety and logistical information for researchers,

scientists, and drug development professionals handling 4-Decyn-3-one.

Standard Operating Procedure (SOP) for Handling 4-
Decyn-3-one
1. Hazard Assessment:

Chemical Family: Unsaturated ketone.

Potential Hazards:

Flammability: Assumed to be a combustible liquid.
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Skin and Eye Irritation: Likely to cause skin and eye irritation upon contact.

Respiratory Irritation: Vapors may cause respiratory tract irritation.

Toxicity: The toxicological properties have not been fully investigated. Handle as a

potentially toxic substance.

2. Engineering Controls:

Always handle 4-Decyn-3-one in a properly functioning chemical fume hood.

Ensure adequate ventilation in the laboratory.

An emergency eyewash station and safety shower must be readily accessible.[1]

3. Personal Protective Equipment (PPE):

Eye and Face Protection: Chemical safety goggles are mandatory. A face shield should be

worn when there is a risk of splashing.[2]

Skin Protection:

Wear a flame-resistant lab coat.

Use chemically resistant gloves. Nitrile or neoprene gloves are recommended for handling

ketones and organic solvents.[3][4] Inspect gloves for any signs of degradation or

puncture before use.

Ensure legs and feet are covered by wearing long pants and closed-toe shoes.[5]

Respiratory Protection: If working outside of a fume hood or if aerosol generation is possible,

a NIOSH-approved respirator with an organic vapor cartridge is recommended.

4. Handling Procedures:

Before handling, review this guide and any available safety information.

Transport the chemical in a secondary container.
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Ground and bond containers when transferring to prevent static discharge.

Avoid direct contact with the skin, eyes, and clothing.

Avoid inhalation of vapors.

Wash hands thoroughly with soap and water after handling.

5. Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.

Keep away from heat, sparks, open flames, and other ignition sources.

Store away from oxidizing agents and other incompatible materials.

6. Spill and Accident Procedures:

Spill:

Evacuate the immediate area.

Wear appropriate PPE before cleaning up the spill.

Absorb the spill with an inert material (e.g., vermiculite, sand).

Collect the absorbed material into a sealed container for proper disposal.

Ventilate the area and wash the spill site after material pickup is complete.

Personal Exposure: Refer to the First Aid Measures table below.

7. Waste Disposal:

Dispose of waste in accordance with all local, state, and federal regulations.

Collect waste in a designated, labeled, and sealed container.

Do not pour down the drain.
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Physical and Toxicological Properties
Property Value

Molecular Formula C₁₀H₁₆O

Molecular Weight 152.23 g/mol

Acute Toxicity Data not available

Skin Corrosion/Irritation Data not available

Serious Eye Damage/Irritation Data not available

Respiratory or Skin Sensitization Data not available

Carcinogenicity Data not available

First Aid Measures
Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, provide oxygen. Seek immediate

medical attention.[1]

Skin Contact

Immediately flush the skin with plenty of soap

and water for at least 15 minutes.[6] Remove

contaminated clothing. Seek medical attention if

irritation persists.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids.[7][8] Seek immediate

medical attention.

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.

Experimental Workflow and Emergency Response
Diagrams
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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